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Introduction

Antibody-Drug Conjugates (ADCSs) are a rapidly advancing class of biotherapeutics that
leverage the specificity of monoclonal antibodies (mADbs) to deliver potent cytotoxic agents
directly to target cells, such as cancer cells.[1] This targeted delivery mechanism enhances
therapeutic efficacy while minimizing systemic toxicity.[2] An ADC is composed of three main
components: a mAb that binds to a specific antigen on the target cell, a highly potent small
molecule drug (payload), and a chemical linker that connects the drug to the antibody.[1]

The inherent complexity and heterogeneity of ADCs present unique analytical challenges.[3]
Thorough characterization is crucial to ensure the safety, efficacy, and consistency of the final
product.[1] Key quality attributes that require precise measurement include the drug-to-
antibody ratio (DAR), the distribution of drug-loaded species, the level of aggregation and
fragmentation, and the stability of the conjugate.[3][4] This document provides detailed
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application notes and protocols for the essential analytical methods used in ADC
characterization.

Key Analytical Methods for ADC Characterization

A comprehensive analytical strategy for ADCs employs a suite of orthogonal techniques to
assess various critical quality attributes. The primary methods include chromatography and
mass spectrometry.

» Hydrophobic Interaction Chromatography (HIC): HIC is a non-denaturing technique that
separates molecules based on their hydrophobicity.[5] It is the gold-standard method for
determining the drug-to-antibody ratio (DAR) and the distribution of different drug-loaded
species for cysteine-linked ADCs.[6][7] The addition of hydrophobic drug-linker moieties to
the antibody increases its overall hydrophobicity, allowing for the separation of species with
zero, one, two, or more drugs conjugated.[7]

» Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC
separates molecules based on their hydrophobicity under denaturing conditions.[8] For
ADCs, this method is particularly useful for determining the DAR after the reduction of the
antibody into its light and heavy chains.[9] It can also be used to quantify unconjugated light
and heavy chains and to detect free drug and other impurities.[8]

¢ Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS combines the separation
power of liquid chromatography with the mass analysis capabilities of mass spectrometry.
[10] This technique is essential for obtaining accurate molecular weights of the intact ADC
and its subunits, confirming the DAR distribution, and identifying conjugation sites.[8] Both
denaturing (RP-HPLC) and non-denaturing (SEC or HIC) LC methods can be coupled with
MS.[10]

¢ Size Exclusion Chromatography (SEC): SEC separates molecules based on their
hydrodynamic size.[11] It is the standard method for quantifying aggregates (high molecular
weight species) and fragments in ADC preparations.[1] Maintaining a stable, monomeric
ADC is critical for its safety and efficacy.[11]

Experimental Protocols
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Drug-to-Antibody Ratio (DAR) Determination by HIC-
HPLC

This protocol describes the separation and quantification of ADC species with different drug
loads to determine the average DAR.

Materials:

ADC sample

Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0

Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% isopropanol[12]

HIC HPLC Column (e.g., TSKgel HIC-ADC Butyl)

HPLC system with UV detector
Procedure:

o Sample Preparation: Dilute the ADC sample to a concentration of 1 mg/mL in Mobile Phase
A.

e HPLC System Setup:

o

Equilibrate the HIC column with 100% Mobile Phase A.

[¢]

Set the flow rate to 0.5 mL/min.[12]

[¢]

Set the column temperature to 25 °C.[12]

o

Set the UV detection wavelength to 280 nm.[12]
o Chromatographic Separation:

o Inject the prepared ADC sample.
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o Apply a linear gradient from 0% to 100% Mobile Phase B over 20 minutes to elute the

different DAR species.[12]

o Data Analysis:

o Integrate the peak areas for each species (e.g., DARO, DAR2, DAR4, etc.).

o Calculate the average DAR using the following formula: Average DAR = X (% Peak Area

of Species x DAR of Species) / 100[12]

Sample Preparation

HIC-HPLC Analysis Data Analysis
] [ Dilute in ] HIC Column ] [ Salt Gradient LV Detector Chromatogram ] ] Average DAR
[ADC Sample (1 mg/mL) Mobile Phase A E"‘e“ Sample Ge 4., TSKgel HIC-ADC Butyl) (High to Low) (280 nm) (Separated DAR species) G’eak Integration [ Calculation ]
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Workflow for DAR analysis using HIC-HPLC.

Purity and Aggregation Analysis by SEC-HPLC

This protocol is for the quantification of monomers, aggregates, and fragments in an ADC

sample.

Materials:

ADC sample
Mobile Phase: 150 mM Sodium Phosphate, 200 mM NacCl, pH 7.0
SEC HPLC Column (e.g., Agilent AdvanceBio SEC 300A)

HPLC system with UV detector

Procedure:
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o Sample Preparation: Dilute the ADC sample to a final concentration of 1 mg/mL in the mobile
phase.

e HPLC System Setup:
o Equilibrate the SEC column with the mobile phase.
o Set the flow rate to 0.5 mL/min.
o Set the UV detection wavelength to 280 nm.
o Chromatographic Separation:
o Inject 10 uL of the prepared ADC sample.
o Run the separation isocratically for 20 minutes.
o Data Analysis:
o Integrate the peak areas for the aggregate, monomer, and fragment peaks.

o Calculate the percentage of each species relative to the total peak area.

Sample Prepar: SEC-HPLC Analysis Data Analysis
SEC Col \ umn ] UV Detector Chromatogram Peak Area ] [ 9 Purity
(ADCS ample (1 "‘9/"‘") M bl Ph EJ ct Sample ( 9., Agilent AdvanceBio SEC) E ratic Elutio (280 r\m) [ , Monomer, Frag Q % ]

Click to download full resolution via product page

Workflow for aggregation analysis using SEC-HPLC.

Intact Mass Analysis and DAR Determination by LC-MS

This protocol outlines the analysis of an intact ADC to determine its molecular weight and DAR
profile.

Materials:
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ADC sample (deglycosylated, optional)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

RP-HPLC Column (e.g., Agilent Poroshell 300SB-C8)

LC-MS system (e.g., QTOF)
Procedure:
e Sample Preparation:

o For deglycosylated analysis, treat the ADC with PNGase F according to the
manufacturer's protocol.[13]

o Dilute the sample to 0.5-1.0 mg/mL in Mobile Phase A.

e LC-MS System Setup:

o

Equilibrate the column with the initial mobile phase conditions.

[¢]

Set the flow rate to 0.2 mL/min.[13]

o

Set the column temperature to 75-80 °C.[13][14]

[e]

Set up the mass spectrometer for intact protein analysis in the m/z range of 900-4000.[13]
o Chromatographic Separation:

o Inject the sample.

o Apply a suitable gradient from Mobile Phase A to Mobile Phase B to elute the ADC.
o Data Analysis:

o Deconvolute the mass spectrum to obtain the zero-charge mass of the different ADC
species.
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o ldentify the peaks corresponding to the antibody with different numbers of drugs attached.

o Calculate the average DAR based on the relative abundance of the different species.

ADC Sample

Deglycosylation (Optional)
with PNGase F

'

Dilution in Mobile Phase A

RP-HPLC Separation

Electrospray lonization (ESI)

mss Analyzer (e.g., QTO?

Data Processing

[Deconvolution of Mass Spectrum]

:

(Average DAR Calculation]
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Click to download full resolution via product page
Workflow for intact ADC analysis by LC-MS.

Data Presentation

Quantitative data from ADC characterization should be summarized in clearly structured tables

for easy comparison.

Table 1. Example DAR Profile of a Cysteine-Linked ADC by HIC-HPLC

DAR Species Retention Time (min) Peak Area (%)
DARO 10.2 55

DAR2 12.8 20.1

DAR4 14.5 55.3

DARG 15.9 15.6

DARS8 17.1 35

Average DAR 3.9

Note: The data presented in this table is representative and will vary depending on the specific
ADC and experimental conditions.[2]

Table 2: Example Purity and Aggregation Data by SEC-HPLC

Retention Time

Species . Peak Area (%) Specification
(min)

Aggregate 7.1 1.2 <2.0%

Monomer 8.1 98.5 > 97.0%

Fragment 9.5 0.3 <1.0%

Note: The data presented in this table is representative and will vary depending on the specific
ADC and experimental conditions.[2]
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Table 3: Example Intact Mass Analysis of an ADC by LC-MS

] Relative
. Observed Theoretical Mass Error
DAR Species Abundance
Mass (Da) Mass (Da) (ppm)

(%)
DARO 148058.4 148057.9 3.4 4.8
DAR1 149021.1 149020.6 3.3 12.5
DAR2 149983.5 149983.3 1.3 25.1
DAR3 150946.2 150946.0 1.3 30.2
DAR4 151908.7 151908.7 0.0 204
DARS5 152871.9 152871.4 3.3 6.1
DARG6 153834.1 153834.1 0.0 0.9
Average DAR 3.0

Note: The data presented in this table is representative and will vary depending on the specific
ADC and experimental conditions.

ADC Stability Assessment

The stability of an ADC is a critical quality attribute that can impact its efficacy and safety.[15]
Stability studies are performed to evaluate the physical and chemical integrity of the ADC over
time and under various stress conditions.[15]

Key aspects of ADC stability testing include:

e Monitoring DAR: The DAR can change over time due to the release of the drug from the
antibody.[16] This is often assessed by incubating the ADC in plasma and analyzing samples
at various time points using LC-MS.[12]

o Aggregation and Fragmentation: The formation of aggregates and fragments can be
monitored using SEC-HPLC.[12] An increase in high molecular weight species over time can
indicate instability.[11]
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o Free Drug Analysis: The amount of free payload released from the ADC can be quantified
using LC-MS/MS.[12]

Protocol for In Vitro Plasma Stability:

Incubation: Incubate the ADC in plasma (e.g., human, mouse) at 37°C for a defined period

(e.g., up to 7 days).[12]
o Time Points: Collect aliquots at various time points (e.qg., 0, 24, 48, 72, 168 hours).[12]

o Sample Preparation: Isolate the ADC from the plasma using immunoaffinity capture (e.qg.,
Protein A/G beads).[12]

e Analysis:
o Analyze the captured ADC by LC-MS to determine the change in DAR over time.
o Analyze the captured ADC by SEC-HPLC to assess aggregation.

o Analyze the supernatant for the presence of free payload by LC-MS/MS.
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Workflow for assessing ADC stability in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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